molecular formula C19H19BrN2O3 B2372703 2-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide CAS No. 921518-87-8

2-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

Cat. No.: B2372703
CAS No.: 921518-87-8
M. Wt: 403.276
InChI Key: ZWGJJIRCGICHHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceuticals and biologically active compounds . The presence of the bromine atom indicates that it might be involved in some kind of electrophilic aromatic substitution reactions .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds, such as pyrazoles, pyrimidines, and azepines, is a significant application area. These compounds are synthesized through reactions involving active methylene compounds or direct benzylation of primary benzamides. For instance, a study demonstrated the synthesis of pyrazolo[3,4-d]pyrimidines and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines derivatives through reactions of hydrazonyl bromides with various active methylene compounds (Abunada et al., 2008). Another research focused on the palladium-catalyzed regio- and chemoselective direct benzylation of primary benzamides, leading to the synthesis of dibenzoazepinones (Laha, Shah, & Jethava, 2013).

Antimicrobial Activities

Some synthesized heterocyclic compounds exhibit promising antimicrobial activities. A study on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones demonstrated notable antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Structural and Theoretical Studies

The crystal structure and theoretical studies of related compounds, such as 2-bromo-N-(2,4-difluorobenzyl)benzamide, have been conducted to understand their molecular structure better. Such studies provide insights into the compound's supramolecular packing, intermolecular interactions, and potential applications in material science or drug design (Polo et al., 2019).

Anticancer Evaluation

Research has also explored the potential anticancer activities of synthesized compounds. A study designed and synthesized a series of benzamides and evaluated their anticancer activity against various cancer cell lines, demonstrating moderate to excellent activities compared to reference drugs (Ravinaik et al., 2021).

Properties

IUPAC Name

2-bromo-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19BrN2O3/c1-19(2)11-25-16-10-12(8-9-15(16)22(3)18(19)24)21-17(23)13-6-4-5-7-14(13)20/h4-10H,11H2,1-3H3,(H,21,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWGJJIRCGICHHD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Br)N(C1=O)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19BrN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.